5-Allyloxy-indan-1-one

• CAS No.: 37869-09-3
• Molecular Formula: C12H12O2
• Molecular Weight: 188.22 g/mol
• IUPAC Name: 5-prop-2-enoxy-2,3-dihydroinden-1-one
• InChI: InChI=1S/C12H12O2/c1-2-7-14-10-4-5-11-9(8-10)3-6-12(11)13/h2,4-5,8H,1,3,6-7H2
• InChI Key: YISCRASURPUSBT-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC1=CC2=C(C=C1)C(=O)CC2

Description

5-Allyloxy-indan-1-one is a useful research compound. Its molecular formula is C12H12O2 and its molecular weight is 188.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-hydroxy-1-indanone (4.27 g, 0.0288 mol) in THF/DMF (5 mL/10 mL) at 0° C. was added NaH (60%, 1.21 g, 0.0303 mol) followed by allyl bromide (2.7 mL, 0.0317 mol). The reaction was warmed to room temperature and stirred overnight The reaction mixture was quenched with water and extracted with EtOAc, washed with brine, dried over MgSO4, filtered, and concentrated. The residue was purified by flash chromatography eluted with EtOAc/hexane (1:1) to give 4.29 g (79%) of the desired product as brown oil. MS (DCI/NH3) m/z: 189.1 (M+H)+; 1H NMR (300 MHz, DMSO-d6) δ 2.53-2.64 (m, 2H), 2.96-3.11 (m, 2H), 4.64-4.72 (m, 2H), 5.29 (dd, J=10.51, 1.36 Hz, 1H), 5.42 (dd, J=17.29, 1.70 Hz, 1H), 6.06 (m, 1H), 6.98 (dd, J=8.48, 2.37 Hz, 1H), 7.10 (d, J=2.03 Hz, 1H) 7.56 (d, J=8.48 Hz, 1H).